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Introduction
Globo H is a hexasaccharide glycosphingolipid overexpressed on the surface of various

cancer cells, including breast, prostate, pancreatic, lung, and ovarian cancers, while its

expression in normal tissues is limited.[1][2][3] This differential expression profile makes Globo
H a compelling target for cancer diagnostics, prognostics, and immunotherapeutic strategies.[2]

[3] Accurate and reproducible methods for analyzing Globo H expression in cancer cell lines

are crucial for pre-clinical research and the development of targeted therapies.

These application notes provide detailed protocols for the analysis of Globo H expression

using standard laboratory techniques: Immunohistochemistry (IHC), Flow Cytometry, and

Western Blotting. Additionally, a summary of Globo H expression levels in various cancer cell

lines is presented for comparative analysis.
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The following tables summarize the expression of Globo H in various cancer cell lines as

determined by immunohistochemistry (H-score) and flow cytometry (percentage of positive

cells and Mean Fluorescence Intensity - MFI).

Table 1: Globo H Expression in Various Cancer Types (IHC H-score)

Cancer Type
Number of
Specimens

Prevalence (H-
score ≥ 1)

Median H-
score (Range)

Prevalence (H-
score ≥ 100)

Pancreatic

Cancer
72 76.4% 90.0 (0-300) 50%

Esophageal

Cancer
64 65.6% - 17.2%

Gastric Cancer 73 58.9% - 24.7%

Breast Cancer 131 58.8% - 13%

Lung Cancer 77 50.7% - 10.4%

Colorectal

Cancer
75 50.7% - 16%

Liver Cancer 70 17.1% 0.0 (0-80) 0%

Data compiled from a study using a validated IHC assay with the anti-Globo H monoclonal

antibody (clone VK9). The H-score is calculated as: (% of weak intensity x 1) + (% of moderate

intensity x 2) + (% of strong intensity x 3).[1]

Table 2: Globo H Expression in Specific Cancer Cell Lines (Flow Cytometry)
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Cell Line
Cancer
Type

Globo H
Expression
Level

Percentage
of Positive
Cells (%)

Mean
Fluorescen
ce Intensity
(MFI)

Antibody
Clone

MCF-7
Breast

Cancer
High ~91.7% High VK9, MBr1

T-47D
Breast

Cancer
Moderate ~77.7%

Weaker than

MCF-7
Not Specified

MDA-MB-157
Breast

Cancer
High ~94.2% High Not Specified

HCC-1428
Breast

Cancer
High 98.8% High Not Specified

MDA-MB-231
Breast

Cancer
Low 10.6% Low Not Specified

SK-BR-3
Breast

Cancer
Negligible 0.1% Negligible Not Specified

OVCAR3
Ovarian

Cancer
Positive - - MBr1

BG1
Ovarian

Cancer
Positive - - MBr1

IGROV1
Ovarian

Cancer
Positive - - MBr1

LNCaP
Prostate

Cancer

Positive

(α1,2-FT

activity)

- - Not Specified

A549 Lung Cancer High - - Not Specified

This table compiles data from multiple sources. Expression levels and percentages can vary

based on cell culture conditions and specific experimental protocols.[1][4][5][6]
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Experimental Protocols
Immunohistochemistry (IHC) for Globo H in Formalin-
Fixed, Paraffin-Embedded (FFPE) Cancer Cell Lines
This protocol outlines the chromogenic detection of Globo H in FFPE cell line pellets or tumor

sections using the VK9 monoclonal antibody.

Materials:

FFPE cancer cell line sections (4-5 µm) on positively charged slides

Xylene

Ethanol (100%, 95%, 70%)

Deionized water

Antigen Retrieval Buffer: 10 mM Sodium Citrate buffer, pH 6.0

Hydrogen Peroxide (3%)

Blocking Buffer: 10% normal goat serum in PBS

Primary Antibody: Mouse anti-Globo H monoclonal antibody (clone VK9), diluted in blocking

buffer (e.g., 1:50)

Biotinylated secondary antibody (e.g., goat anti-mouse IgG)

Streptavidin-HRP conjugate

DAB (3,3'-Diaminobenzidine) substrate kit

Hematoxylin counterstain

Mounting medium

Procedure:
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Deparaffinization and Rehydration:

Immerse slides in xylene (2 x 5 minutes).

Immerse in 100% ethanol (2 x 3 minutes).

Immerse in 95% ethanol (1 x 3 minutes).

Immerse in 70% ethanol (1 x 3 minutes).

Rinse with deionized water.[7][8]

Antigen Retrieval:

Immerse slides in pre-heated Sodium Citrate buffer (pH 6.0).

Heat in a microwave or water bath at 95-100°C for 20 minutes.

Allow slides to cool to room temperature in the buffer.[8]

Peroxidase Blocking:

Incubate sections with 3% hydrogen peroxide for 10 minutes to block endogenous

peroxidase activity.

Rinse with PBS.

Blocking:

Incubate with Blocking Buffer for 30 minutes at room temperature to prevent non-specific

antibody binding.

Primary Antibody Incubation:

Incubate with diluted anti-Globo H antibody (VK9) overnight at 4°C in a humidified

chamber.[4]

Secondary Antibody and Detection:
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Wash slides with PBS (3 x 5 minutes).

Incubate with biotinylated secondary antibody for 30 minutes at room temperature.

Wash slides with PBS (3 x 5 minutes).

Incubate with Streptavidin-HRP for 30 minutes at room temperature.[4]

Wash slides with PBS (3 x 5 minutes).

Chromogenic Development:

Incubate with DAB substrate solution until a brown color develops. Monitor under a

microscope.

Rinse with deionized water to stop the reaction.

Counterstaining and Mounting:

Counterstain with hematoxylin.

Dehydrate through graded ethanol and xylene.

Mount with a permanent mounting medium.

Flow Cytometry for Surface Globo H Expression
This protocol describes the analysis of Globo H on the surface of live, non-permeabilized

cancer cells using the MBr1 monoclonal antibody.

Materials:

Cancer cell lines in suspension

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

Fc Receptor Blocking solution (optional)
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Primary Antibody: Mouse anti-Globo H monoclonal antibody (clone MBr1), or a directly

conjugated antibody

Fluorochrome-conjugated secondary antibody (e.g., FITC- or PE-conjugated goat anti-

mouse IgM)

Propidium Iodide (PI) or other viability dye

FACS tubes

Procedure:

Cell Preparation:

Harvest cells and wash twice with cold Flow Cytometry Staining Buffer by centrifugation

(300 x g for 5 minutes).

Resuspend cells to a concentration of 1 x 10^6 cells/mL in staining buffer.[9][10]

Fc Receptor Blocking (Optional):

Incubate cells with an Fc receptor blocking reagent for 10-15 minutes at 4°C to reduce

non-specific binding.

Primary Antibody Staining:

Aliquot 100 µL of cell suspension (1 x 10^5 cells) into FACS tubes.

Add the anti-Globo H antibody (MBr1) at a pre-determined optimal concentration.

Incubate for 30-60 minutes at 4°C in the dark.

Washing:

Wash the cells twice with 2 mL of cold staining buffer.

Secondary Antibody Staining (if using an unconjugated primary):
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Resuspend the cell pellet in 100 µL of staining buffer containing the fluorochrome-

conjugated secondary antibody.

Incubate for 30 minutes at 4°C in the dark.[9]

Final Wash and Resuspension:

Wash the cells twice with cold staining buffer.

Resuspend the final cell pellet in 300-500 µL of staining buffer.

Viability Staining and Analysis:

Add a viability dye such as PI just before analysis to exclude dead cells.

Analyze the samples on a flow cytometer.

Western Blotting for Globo H
Detecting a glycosphingolipid like Globo H by Western blot can be challenging and may

require optimization. This protocol provides a general framework.

Materials:

Cancer cell lysates

PVDF membrane (0.2 µm pore size recommended for lipids)

Transfer buffer (may require optimization, e.g., with lower methanol)

Blocking Buffer: 5% BSA in TBS-T (avoid milk as it may contain glycoproteins that cause

background)[11]

Primary Antibody: Mouse anti-Globo H monoclonal antibody (clone VK9)

HRP-conjugated secondary antibody (e.g., goat anti-mouse IgG)

Chemiluminescent substrate
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Procedure:

Sample Preparation:

Lyse cells in a suitable lysis buffer containing protease inhibitors.

Determine protein concentration using a BCA assay.

SDS-PAGE:

Mix cell lysates with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes.

Load equal amounts of protein per lane on an SDS-polyacrylamide gel.

Protein Transfer:

Transfer proteins to a PVDF membrane. Optimization of transfer time and voltage may be

necessary for glycolipids.[12][13]

Blocking:

Block the membrane with 5% BSA in TBS-T for 1 hour at room temperature or overnight at

4°C.[11]

Antibody Incubations:

Incubate the membrane with the primary anti-Globo H antibody (VK9) overnight at 4°C

with gentle agitation.[14]

Wash the membrane three times with TBS-T for 10 minutes each.

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[14]

Wash the membrane three times with TBS-T for 10 minutes each.

Detection:

Incubate the membrane with a chemiluminescent substrate.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 14 Tech Support

https://www.mdpi.com/2310-2861/9/8/652
https://documents.thermofisher.com/TFS-Assets/BID/Technical-Notes/western-blot-transfer-tech-note.pdf
https://www.abcam.com/en-us/technical-resources/guides/western-blot-guide/western-blot-optimization
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#analyzing-globo-h-expression-in-cancer-cell-lines-application-notes-and-protocols
https://www.ptglab.com/support/western-blot-protocol/western-blot-protocol/
https://www.ptglab.com/support/western-blot-protocol/western-blot-protocol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16125819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detect the signal using an imaging system.

Signaling Pathways and Experimental Workflows
Globo H Biosynthesis and FAK Signaling Pathway
Globo H is synthesized from its precursor, SSEA3, through the action of fucosyltransferases

(FUT1 or FUT2).[3] It is involved in cancer cell survival and metastasis through the formation of

a complex with caveolin-1 (CAV1) and focal adhesion kinase (FAK), which in turn activates the

AKT and RIP signaling pathways.[15]

Globoside (Gb4) β3GalT5 SSEA3 FUT1/2 Globo H FAK/CAV1/
AKT/RIP Complex

promotes formation Cell Survival &
Metastasis

activates

Click to download full resolution via product page

Globo H biosynthesis and its role in FAK signaling.

Globo H and EGFR Signaling Interaction
Globo H expression has been linked to the epidermal growth factor receptor (EGFR) signaling

pathway in lung cancer.[16] Inhibition of EGFR can lead to a decrease in Globo H expression,

and conversely, high levels of Globo H are associated with the activation of EGFR-related

signaling proteins.[16][17]
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Reciprocal regulation between Globo H and EGFR signaling.

Experimental Workflow for Globo H Analysis
The following diagram illustrates a general workflow for the analysis of Globo H expression in

cancer cell lines.
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Sample Preparation
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Data Interpretation
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Workflow for analyzing Globo H expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. tandfonline.com [tandfonline.com]

3. Variability of fluorescence intensity distribution measured by flow cytometry is influenced
by cell size and cell cycle progression - PMC [pmc.ncbi.nlm.nih.gov]

4. bosterbio.com [bosterbio.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body-img#analyzing-globo-h-expression-in-cancer-cell-lines-application-notes-and-protocols
https://www.benchchem.com/product/b16125819/docs?utm_src=pdf-body#analyzing-globo-h-expression-in-cancer-cell-lines-application-notes-and-protocols
https://www.benchchem.com/product/b16125819?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/345146977_Abstract_2946_The_prevalence_of_Globo_H_in_different_tumor_types_Breast_pancreatic_lung_gastric_colorectal_liver_and_esophageal_cancers
https://www.tandfonline.com/doi/full/10.2217/fon-2021-1110
https://pmc.ncbi.nlm.nih.gov/articles/PMC10039904/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10039904/
https://www.bosterbio.com/protocol-and-troubleshooting/ihc-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16125819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. BestProtocols: Immunohistochemical Staining of Formalin-Fixed Paraffin-Embedded
Tissues | Thermo Fisher Scientific - HK [thermofisher.com]

6. researchgate.net [researchgate.net]

7. Immunohistochemistry Protocols | Antibodies.com [antibodies.com]

8. Chromogenic Immunohistochemistry (IHC) Paraffin Protocol: Novus Biologicals
[novusbio.com]

9. ptglab.com [ptglab.com]

10. creative-diagnostics.com [creative-diagnostics.com]

11. Western blot optimization | Abcam [abcam.com]

12. mdpi.com [mdpi.com]

13. documents.thermofisher.com [documents.thermofisher.com]

14. Western Blot Protocol | Proteintech Group [ptglab.com]

15. researchgate.net [researchgate.net]

16. Investigation of the impact of Globo-H expression on the progression of gastric cancer -
PMC [pmc.ncbi.nlm.nih.gov]

17. ascopubs.org [ascopubs.org]

To cite this document: BenchChem. [Analyzing Globo H Expression in Cancer Cell Lines:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16125819/docs#analyzing-globo-h-expression-in-
cancer-cell-lines-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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